Cas no 444598-28-1 (2-Cyano-N-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)-2-propenamide)

• Product Name: 2-Cyano-N-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)-2-propenamide
• CAS No: 444598-28-1
• MF: C₁₇H₁₃N₃O₅
• MW: 339.302223920822
• CID: 5446517
• PubChem ID: 6027124
• Update Time: 2025-06-09

2-Cyano-N-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 444598-28-1
• 2-cyano-N-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)prop-2-enamide
• Z56843506
• EN300-26587734
• (E)-2-cyano-N-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)prop-2-enamide
• AKOS001020562
• 2-Cyano-N-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)-2-propenamide

• Inchi： 1S/C17H13N3O5/c1-25-16-5-3-2-4-11(16)8-12(10-18)17(22)19-14-7-6-13(20(23)24)9-15(14)21/h2-9,21H,1H3,(H,19,22)
• InChI Key： IHDWCKWEVDYNNZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1O)(=O)C(C#N)=CC1=CC=CC=C1OC

Computed Properties

• Exact Mass: 339.08552052g/mol
• Monoisotopic Mass: 339.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.441±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 609.1±55.0 °C(Predicted)
• pka: 7.92±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on 2-Cyano-N-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)-2-propenamide

Comprehensive Analysis of 2-Cyano-N-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)-2-propenamide (CAS No. 444598-28-1)

The compound 2-Cyano-N-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)-2-propenamide (CAS No. 444598-28-1) is a specialized organic molecule with a unique structural framework. Its cyano and nitrophenyl functional groups make it a subject of interest in pharmaceutical and material science research. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries such as "What is the role of 2-Cyano-N-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)-2-propenamide in drug development?" and "How does CAS No. 444598-28-1 contribute to advanced material synthesis?".

Structurally, 2-Cyano-N-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)-2-propenamide features a propenamide backbone with substituents that enhance its reactivity and binding affinity. The presence of a methoxyphenyl group and a hydroxy-nitrophenyl moiety allows for diverse interactions, making it a candidate for targeted drug delivery systems. Researchers often explore its potential in enzyme inhibition and receptor modulation, aligning with the growing demand for precision medicine.

In the context of sustainable chemistry, CAS No. 444598-28-1 has garnered attention for its role in green synthesis methodologies. With the rise of eco-friendly practices, scientists are investigating how this compound can be synthesized using catalytic processes or biodegradable solvents. This aligns with searches like "eco-friendly synthesis of nitrophenyl derivatives" and "applications of cyanopropenamides in green chemistry," reflecting broader industry trends.

The compound's photophysical properties also make it relevant to optoelectronic materials. Its nitro and cyano groups contribute to electron-withdrawing characteristics, which are valuable in designing organic semiconductors or sensors. This ties into popular queries such as "How are nitrophenyl compounds used in OLED technology?"—a testament to its interdisciplinary appeal.

From a pharmacological perspective, 2-Cyano-N-(2-hydroxy-4-nitrophenyl)-3-(2-methoxyphenyl)-2-propenamide is studied for its potential anti-inflammatory and antioxidant effects. Its ability to scavenge free radicals and modulate cellular pathways positions it as a candidate for neuroprotective therapies, a hot topic given the increasing focus on aging-related diseases. Searches like "nitrophenyl derivatives in neurodegenerative research" highlight this connection.

In summary, CAS No. 444598-28-1 represents a versatile compound bridging drug discovery, material science, and sustainable chemistry. Its multifaceted applications and alignment with contemporary research priorities ensure its continued relevance in scientific discourse.